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Compound of Interest

Compound Name: 3-Fluoro-2-methyl-6-nitropyridine

CAS No.: 1805069-44-6

Cat. No.: B2645175

Get Quote

Executive Summary
3-Fluoro-2-methyl-6-nitropyridine (CAS: 18559-05-4) is a highly functionalized heterocyclic

building block. Its NMR analysis is complicated by the interplay of three distinct electronic

effects: the electron-deficient pyridine ring, the strong electronegativity of the fluorine atom, and

the electron-withdrawing nitro group.

This guide provides a predictive assignment framework validated against structural analogs. It

emphasizes the diagnostic utility of

C-

F coupling constants, which serve as the primary confirmation tool during structural elucidation.

Structural Analysis & Theoretical Assignment
The chemical shifts of this molecule are governed by the additivity of Substituent Chemical

Shifts (SCS) applied to the pyridine core. The presence of the fluorine atom at C3 introduces

characteristic splitting patterns (doublets) that are essential for assignment.
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Predicted Chemical Shifts & Coupling Constants
Note: Values are refined estimates based on substituent effects in polysubstituted pyridines.

Carbon
Position

Assignment

Predicted
Shift (

, ppm)

Multiplicity

Coupling
Constant (

, Hz)

Electronic
Rationale

C2 Quaternary 148.0 – 152.0
Doublet (

)

Deshielded

by N and

Methyl;

Shielded by

ortho-F.

C3 Quaternary 155.0 – 160.0
Doublet (

)

Diagnostic:

Strong F-ipso

deshielding;

large

coupling.

C4 Methine (CH) 122.0 – 128.0
Doublet (

)

Shielded by

ortho-F; para

to Nitro

(resonance).

C5 Methine (CH) 118.0 – 123.0
Doublet (

)

Shielded by

ortho-Nitro;

meta to F.

C6 Quaternary 156.0 – 162.0 Singlet/Broad (negligible)

Deshielded

by ipso-Nitro

and N.

C-Me Methyl 20.0 – 24.0
Doublet (

)

Typical

benzylic-like

methyl; weak

coupling to F.

Assignment Logic Visualization
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The following diagram illustrates how individual substituent effects alter the baseline pyridine

shifts to produce the final spectrum.

Pyridine Core
(C2/C6: ~150, C3/C5: ~124, C4: ~136)

+ 3-Fluoro Effect
(Ipso: +30, Ortho: -13)
Creates C-F Splitting

+ 2-Methyl Effect
(Ipso: +9, Ortho: -1)

+ 6-Nitro Effect
(Ipso: +20, Ortho: -5)

Target Molecule
3-Fluoro-2-methyl-6-nitropyridine

Click to download full resolution via product page

Figure 1: Step-wise additive logic for chemical shift prediction. The 3-Fluoro substituent is the

dominant factor for multiplicity.

Comparative Data Analysis
To validate the target structure, it is crucial to compare it against known analogs. This

comparison isolates the specific shift changes caused by the nitro and methyl groups.

Table 1: Target vs. Structural Analogs
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Carbon
Target Molecule

(Predicted)

3-

Fluoropyridine

(Experimental)
[1]

2-Methyl-6-

nitropyridine

(Analog)
Shift Analysis

C2
~150.0 (

)

137.6 (

)

~160.0 (

)

Methyl adds ~9

ppm; F coupling

confirms C2

proximity.

C3
~158.0 (

)

158.2 (

)

~120.0 (

)

F-ipso effect is

dominant.

is consistent

across analogs.

C4
~125.0 (

)

123.6 (

)

~135.0 (

)

Nitro at C6

exerts long-

range

shielding/deshiel

ding effects.

C5
~120.0 (

)

125.3 (

)

~118.0 (

)

Ortho-nitro

shielding

reduces shift

relative to 3-

fluoropyridine.

C6
~158.0 (

)

146.4 (

)

~158.0 (

)

Nitro-ipso effect

pushes C6

downfield

significantly.

Key Insight: The most significant difference between the target and 3-fluoropyridine is the

deshielding of C2 (due to the methyl group) and the deshielding of C6 (due to the nitro group),

while the C-F coupling constants remain relatively stable.
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Acquiring high-quality

C NMR data for fluorinated heterocycles requires specific parameter adjustments to account for
C-F splitting, which dilutes signal intensity.

Workflow Methodology
Sample Preparation

30-50mg in 0.6mL CDCl3
(Avoid DMSO if possible to prevent viscosity broadening)

Acquisition Parameters
Relaxation Delay (D1): 2-3 sec

Scans (NS): >1024 (due to splitting)
Pulse Angle: 30°

Decoupling Strategy
Standard: 1H Decoupled (COM)

Optional: 19F Decoupled (to collapse doublets)

Data Processing
Line Broadening (LB): 1.0 - 2.0 Hz

Zero Filling: 64k points

Click to download full resolution via product page

Figure 2: Optimal experimental workflow for acquiring 13C data of fluorinated pyridines.

Critical Protocol Steps
Solvent Choice: Use CDCl

(77.16 ppm triplet) for standard analysis.[1] If solubility is poor, use DMSO-d

(39.52 ppm septet), but be aware that DMSO may cause slight downfield shifts (1-2 ppm)
due to polarity.

S/N Ratio Enhancement: Because the fluorine splits the carbon signals (converting singlets

into doublets), the signal-to-noise ratio is effectively halved. Increase the number of scans
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(NS) by a factor of 4 compared to a non-fluorinated pyridine.

Verification of C3: The C3 carbon (attached to F) will appear as a very wide doublet (

Hz). It is often mistaken for noise or two separate peaks. Verify the center point matches the
predicted ~158 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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